molecular formula C7H16O2 B8396702 5-Methoxyhexanol

5-Methoxyhexanol

Cat. No.: B8396702
M. Wt: 132.20 g/mol
InChI Key: MJSWVBQUHWPEDW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

This absence of data precludes a detailed introduction.

Properties

Molecular Formula

 C7H16O2

Molecular Weight

 132.20 g/mol

IUPAC Name

 5-methoxyhexan-1-ol

InChI

 InChI=1S/C7H16O2/c1-7(9-2)5-3-4-6-8/h7-8H,3-6H2,1-2H3

InChI Key

 MJSWVBQUHWPEDW-UHFFFAOYSA-N

Canonical SMILES

 CC(CCCCO)OC

Origin of Product

 United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares hexanol derivatives from the evidence that share functional groups or structural motifs analogous to a hypothetical 5-Methoxyhexanol (a six-carbon alcohol with a methoxy group at position 5).

Table 1: Key Properties of Selected Hexanol Derivatives

Compound Name Molecular Formula Functional Groups/Substituents Key Characteristics (from Evidence) Reference
5-Methyl-1-hexanol C₇H₁₆O Branched alkyl chain (methyl at C5) Used in fragrances and solvents; commercial availability noted (e.g., Isoheptanol) .
5-Hexenol C₆H₁₂O Unsaturated (C5-C6 double bond) Intermediate in organic synthesis; CAS RNs include 394-32-1 and 1423037-16-4 .
5-Hexyn-1-ol derivatives C₁₃H₁₆O₂ Alkyne + methoxyphenyl substituent Specialty chemical with limited toxicological data; molecular weight 204.26 g/mol .
Methyl 5-oxohexanoate C₇H₁₂O₃ Ester + ketone group Synthesized via esterification of 5-oxohexanoic acid; used in pharmaceutical intermediates .
Cyclohexanol C₆H₁₂O Cyclic structure Industrial solvent; regulated under REACH for safety; no SVHC classification as of 2017 .

Key Findings:

Branching vs. Unsaturation: Branched alcohols like 5-Methyl-1-hexanol exhibit higher boiling points and stability compared to unsaturated analogs like 5-Hexenol, which are more reactive .

Cyclohexanol, a structurally simpler analog, is regulated under REACH, emphasizing the need for rigorous safety assessments for hexanol derivatives .

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